

Technical Support Center: Minimizing Variability in In Vitro Dissolution Testing of Azilsartan

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Azilsartan medoxomil
monopotassium*

Cat. No.: *B15572067*

[Get Quote](#)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability during in vitro dissolution testing of azilsartan.

Frequently Asked Questions (FAQs)

Q1: What is the official dissolution method for azilsartan medoxomil tablets?

A1: The U.S. Food and Drug Administration (FDA) recommends using the USP Apparatus 2 (paddle method) at a rotation speed of 50 rpm. The dissolution medium should be 900 mL of a pH 7.8 phosphate buffer.[\[1\]](#)[\[2\]](#)

Q2: Why is there high variability in the dissolution testing of azilsartan?

A2: Azilsartan medoxomil is a prodrug that is practically insoluble in water.[\[1\]](#) It is classified as a Biopharmaceutical Classification System (BCS) Class II or IV drug, meaning it has low solubility and potentially low permeability.[\[3\]](#) The dissolution of such poorly soluble drugs is highly sensitive to testing conditions, leading to variability.[\[3\]](#)[\[4\]](#)

Q3: What are the common sources of variability in dissolution testing for BCS Class II drugs like azilsartan?

A3: Common sources of variability include:

- Hydrodynamics: The fluid movement within the dissolution vessel can be inconsistent, especially in the USP Apparatus 2.[\[5\]](#)
- Coning: The formation of a cone of undissolved drug and excipients at the bottom of the vessel, directly under the paddle, can significantly slow down and introduce variability in the dissolution rate.
- Agitation Speed: The paddle speed has a significant impact on the dissolution rate of poorly soluble drugs.[\[6\]](#)
- Dissolved Gases: Air bubbles in the dissolution medium can interfere with the test by creating a barrier on the tablet surface or affecting hydrodynamics.[\[7\]](#)
- Media Preparation: Incorrect pH or buffer concentration can alter the solubility of the drug.[\[8\]](#)

Q4: What is "coning" and why is it a problem?

A4: Coning is the formation of a mound of undissolved drug and excipients that settles at the bottom of the dissolution vessel, in a "dead zone" of minimal agitation directly beneath the paddle. This mound can trap the active pharmaceutical ingredient (API), preventing it from being exposed to the full agitation of the medium and leading to artificially low and variable dissolution results.

Q5: Can surfactants be used in the dissolution medium for azilsartan?

A5: Yes, for poorly soluble drugs like azilsartan, surfactants such as sodium lauryl sulfate (SLS) or polysorbates can be added to the dissolution medium to enhance solubility and achieve sink conditions.[\[5\]](#) However, the concentration should be carefully chosen to be discriminatory without being overly solubilizing, which might mask important formulation differences.[\[9\]](#)

Troubleshooting Guides

Issue 1: High variability in dissolution results (High %RSD).

- Question: My dissolution results for azilsartan tablets show a high relative standard deviation (%RSD) between vessels. What should I investigate?
- Answer: High %RSD (greater than 10-20%) is a common issue.[\[10\]](#) You should systematically investigate the following potential causes:
 - Visual Observation: Observe the dissolution process in each vessel. Look for inconsistent behavior such as tablets sticking to the vessel wall, floating, or uneven disintegration. Also, check for "coning".[\[7\]](#)
 - Apparatus Setup: Ensure the dissolution apparatus is properly calibrated and set up according to USP guidelines. This includes paddle height, vessel centering, and rotational speed.[\[11\]](#)
 - Deaeration: Inadequate deaeration of the dissolution medium can lead to the formation of air bubbles on the tablet surface, hindering dissolution. Ensure your deaeration procedure is effective.[\[7\]](#)
 - Vibration: External vibrations can affect the hydrodynamics in the vessel. The dissolution bath should be placed on a sturdy, level surface, and sources of vibration in the lab should be minimized.[\[6\]](#)
 - Media Preparation: Verify the pH and buffer concentration of your dissolution medium. Small variations can have a large impact on the solubility of pH-sensitive drugs.[\[8\]](#)

Issue 2: Incomplete dissolution or slower than expected dissolution rate.

- Question: The dissolution of my azilsartan tablets is very slow and does not reach 85% even after an extended time. What can I do?
- Answer: Slow or incomplete dissolution is expected for a poorly soluble drug. Here are some steps to troubleshoot this issue:
 - Check for Coning: As mentioned above, coning is a primary cause of slow dissolution. If you observe a cone, you may need to adjust the paddle speed.

- Increase Agitation Speed: Increasing the paddle speed from 50 rpm to 75 rpm can often resolve issues with coning and enhance the dissolution rate.[\[12\]](#) However, any deviation from the official method should be justified.
- Modify Dissolution Medium: If not already in use, consider adding a surfactant (e.g., Sodium Lauryl Sulfate) to the dissolution medium to improve the solubility of azilsartan.[\[9\]](#) Start with a low concentration (e.g., 0.5% SLS) and evaluate the effect.
- Ensure Sink Conditions: Sink conditions (where the concentration of the drug in the medium is no more than one-third of its saturation solubility) are desirable. If sink conditions are not met, the dissolution rate will be artificially low. Using surfactants can help achieve sink conditions.

Issue 3: "Coning" is observed at the bottom of the vessel.

- Question: I can see a cone of powder forming at the bottom of the vessel during the dissolution test. How can I prevent this?
- Answer: To prevent coning, you can try the following:
 - Increase Paddle Speed: This is the most common and simplest solution. Increasing the paddle speed to 75 rpm often provides enough hydrodynamic force to prevent the formation of a stable cone.[\[12\]](#)
 - Use of Apex Vessels: If increasing the paddle speed is not an option or does not resolve the issue, consider using modified "apex" or "peak" vessels. These vessels have a cone-shaped bottom that prevents the accumulation of powder in the center.[\[13\]](#)
 - Formulation Considerations: While not a direct troubleshooting step for the dissolution method itself, coning can be influenced by the formulation's excipients. This is a factor to consider during drug product development.

Data Presentation

Table 1: Solubility of Azilsartan Medoxomil in Various Media

Dissolution Medium	pH	Solubility (µg/mL)	Reference
0.1N HCl	1.2	~20.30	[14]
Phosphate Buffer	6.8	~374	[14]
Phosphate Buffer	7.4	Data not consistently reported	[14][15]
Water	Neutral	Very low (practically insoluble)	[1]

Table 2: Effect of Dissolution Parameters on Azilsartan Dissolution

Parameter	Condition 1	Condition 2	Observation	Reference
Paddle Speed	50 rpm	75 rpm	Increasing paddle speed generally increases the dissolution rate and can reduce variability by preventing coning.	[12]
Dissolution Medium	Phosphate Buffer pH 6.8	Phosphate Buffer pH 7.8	Azilsartan's solubility increases with pH. The official method uses pH 7.8.	[2][14][16]
Surfactant	No Surfactant	0.5% SLS in Water	The addition of a surfactant significantly enhances the dissolution rate of poorly soluble drugs.	[9]

Note: The data presented are compiled from various sources and are intended for illustrative purposes. Direct comparative studies under identical conditions may yield different quantitative results.

Experimental Protocols

Protocol: In Vitro Dissolution of Azilsartan Medoxomil Tablets (USP Apparatus 2)

1. Objective: To determine the rate of dissolution of azilsartan medoxomil from tablets using the USP Apparatus 2 (paddle method).

2. Materials and Equipment:

- USP-compliant dissolution test station with 6 vessels and paddles (Apparatus 2)
- Water bath with heater and circulator
- Azilsartan medoxomil tablets
- Phosphate buffer, pH 7.8
- Volumetric flasks and pipettes
- Syringes and filters (e.g., 0.45 μm PVDF)
- HPLC or UV-Vis spectrophotometer for analysis

3. Dissolution Medium Preparation (900 mL per vessel):

- Prepare a phosphate buffer solution and adjust the pH to 7.8 ± 0.05 .
- Deaerate the medium by heating to approximately 41°C , filtering, and drawing a vacuum for a short period. Other validated deaeration techniques can be used.[\[7\]](#)


4. Dissolution Test Procedure:

- Set the water bath to maintain a temperature of $37 \pm 0.5^{\circ}\text{C}$ in the dissolution vessels.
- Add 900 mL of the deaerated phosphate buffer (pH 7.8) to each vessel.
- Once the medium has equilibrated to $37 \pm 0.5^{\circ}\text{C}$, set the paddle speed to 50 rpm.
- Carefully drop one azilsartan medoxomil tablet into each vessel, ensuring it settles at the bottom, away from the center if possible.
- Start the dissolution timer immediately.
- At predetermined time points (e.g., 5, 10, 15, 20, 30, 45, and 60 minutes), withdraw a sample from each vessel from a zone midway between the surface of the medium and the top of the paddle, not less than 1 cm from the vessel wall.[\[1\]](#)

- Immediately filter the samples through a 0.45 μm filter to prevent undissolved particles from skewing the results.
- Analyze the filtered samples for azilsartan concentration using a validated analytical method (HPLC or UV-Vis).
- Calculate the percentage of the labeled amount of azilsartan dissolved at each time point.

Visualizations


Troubleshooting Workflow for High Dissolution Variability



[Click to download full resolution via product page](#)

Caption: Troubleshooting flowchart for high variability in dissolution testing.

Experimental Workflow for Azilsartan Dissolution Testingdot



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. WO2019130277A1 - Pharmaceutical formulations of azilsartan medoxomil - Google Patents [patents.google.com]
- 2. accessdata.fda.gov [accessdata.fda.gov]
- 3. globalresearchonline.net [globalresearchonline.net]
- 4. Insight into the Development of Dissolution Media for BCS Class II Drugs: A Review from Quality Control and Prediction of In Vivo Performance Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. symmetric.events [symmetric.events]
- 6. Impact of Vibration and Agitation Speed on Dissolution of USP Prednisone Tablets RS and Various IR Tablet Formulations - PMC [pmc.ncbi.nlm.nih.gov]
- 7. <1092> THE DISSOLUTION PROCEDURE: DEVELOPMENT AND VALIDATION [drugfuture.com]
- 8. dissolutiontech.com [dissolutiontech.com]
- 9. turkjps.org [turkjps.org]
- 10. uspnf.com [uspnf.com]
- 11. labhut.com [labhut.com]
- 12. researchgate.net [researchgate.net]
- 13. Effects of Apex Size on Dissolution Profiles in the USP II Paddle Apparatus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. pkheartjournal.com [pkheartjournal.com]
- 15. jneonatalurg.com [jneonatalurg.com]
- 16. journalijar.com [journalijar.com]
- To cite this document: BenchChem. [Technical Support Center: Minimizing Variability in In Vitro Dissolution Testing of Azilsartan]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b15572067/docs#technical-support-center-minimizing-variability-in-in-vitro-dissolution-testing-of-azilsartan\]](https://www.benchchem.com/product/b15572067/docs#technical-support-center-minimizing-variability-in-in-vitro-dissolution-testing-of-azilsartan)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)